Cas no 228-14-8 (Anthra[1,2-c:5,6-c']bis[1,2,5]oxadiazole(7CI,8CI,9CI))
228-14-8 structure
Product Name:Anthra[1,2-c:5,6-c']bis[1,2,5]oxadiazole(7CI,8CI,9CI)
CAS No:228-14-8
MF:C14H6N4O2
MW:262.223042011261
CID:285568
PubChem ID:71359023
Update Time:2025-04-19
Anthra[1,2-c:5,6-c']bis[1,2,5]oxadiazole(7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Anthra[1,2-c:5,6-c']bis[1,2,5]oxadiazole(7CI,8CI,9CI)
- 1,2,5,6-Anthradifurazan
- anthra[1,2-c,5,6-c']bis[1,2,5]oxadiazole
- 228-14-8
- Anthra[1,2-c:5,6-c']bis[1,2,5]oxadiazole
- DTXSID90782909
-
- Inchi: 1S/C14H6N4O2/c1-3-11-13(17-19-15-11)9-6-8-2-4-12-14(18-20-16-12)10(8)5-7(1)9/h1-6H
- InChI Key: CBOWAKSSCABLRB-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC3C=C4C5C(C=CC4=CC=3C2=N1)=NON=5
Computed Properties
- Exact Mass: 262.04918
- Monoisotopic Mass: 262.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.84
Anthra[1,2-c:5,6-c']bis[1,2,5]oxadiazole(7CI,8CI,9CI) Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
228-14-8 (Anthra[1,2-c:5,6-c']bis[1,2,5]oxadiazole(7CI,8CI,9CI)) Related Products
- 273-09-6(Benzoc1,2,5oxadiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk